Cas no 2227917-89-5 ((1R)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol
• CAS No: 2227917-89-5
• MF: C₈H₉ClN₂O₃
• MW: 216.6216609478
• CID: 5962032
• PubChem ID: 165660007
• Update Time: 2025-06-29

(1R)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol
• 2227917-89-5
• EN300-1978423

• Inchi： 1S/C8H9ClN2O3/c9-5-2-1-3-6(11(13)14)8(5)7(12)4-10/h1-3,7,12H,4,10H2/t7-/m0/s1
• InChI Key： YJEYUJPSFOMSAT-ZETCQYMHSA-N
• SMILES： ClC1=CC=CC(=C1[C@H](CN)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.0301698g/mol
• Monoisotopic Mass: 216.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.1Ų

Additional information on (1R)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol

Compound CAS No. 2227917-89-5: (1R)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol

The compound with CAS number 2227917-89-5, commonly referred to as (1R)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its chiral center at the ethanolamine moiety, which imparts unique stereochemical properties. The molecule consists of a phenyl ring substituted with chlorine and nitro groups, further enhancing its chemical reactivity and biological activity.

Recent studies have highlighted the importance of (1R)-configuration in determining the pharmacokinetic and pharmacodynamic properties of this compound. The presence of the amino group and hydroxyl group in the ethanolamine segment allows for versatile interactions within biological systems, making it a promising candidate for drug development. The chlorine substitution at the 2-position of the phenyl ring contributes to the molecule's stability, while the nitro group at the 6-position enhances its electronic properties, facilitating redox reactions.

One of the most notable advancements in the synthesis of this compound involves the use of asymmetric catalysis to achieve high enantiomeric excess. Researchers have employed chiral catalysts such as proline derivatives to selectively form the (1R)-enantiomer, which is critical for its intended applications. This method not only improves yield but also reduces environmental impact by minimizing waste.

In terms of biological activity, (1R)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol has shown potential as a precursor for bioactive molecules. Its ability to act as a chelating agent has been explored in metalloenzyme inhibition studies, where it demonstrated selective binding to zinc ions. This property suggests its utility in developing therapeutic agents targeting metal-dependent enzymes associated with neurodegenerative diseases.

Furthermore, recent computational studies have revealed that this compound exhibits favorable pharmacokinetic profiles, including good absorption and moderate clearance rates. These findings align with experimental data from in vivo models, where it showed prolonged half-life and minimal toxicity at therapeutic doses.

The versatility of this compound extends to its application in organic synthesis as a building block for more complex molecules. Its ability to undergo nucleophilic substitution and condensation reactions has made it a valuable intermediate in the construction of heterocyclic compounds with potential medicinal properties.

In conclusion, (1R)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol represents a significant advancement in organic chemistry due to its unique structure and diverse functional groups. With ongoing research focusing on optimizing its synthesis and exploring its biological applications, this compound holds great promise for contributing to the development of novel therapeutic agents and advanced materials.